2-Chloro-4-(4-methylthiophenyl)phenol

• IUPAC Name: 2-chloro-4-(4-methylsulfanylphenyl)phenol
• InChI: InChI=1S/C13H11ClOS/c1-16-11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key: MQJDXWBLOJYIGI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CC(=C(C=C2)O)Cl
• Molecular Formula: C13H11ClOS
• Molecular Weight: 250.74 g/mol
• CAS No.: 1261899-22-2

Description

2-Chloro-4-(4-methylthiophenyl)phenol is a chlorinated phenolic compound featuring a hydroxyl group (–OH) at the para position of a benzene ring, substituted with a chlorine atom at the 2-position and a 4-methylthiophenyl group at the 4-position. This structural configuration confers unique physicochemical properties, including enhanced lipophilicity due to the methylthio (–SCH₃) group and electron-withdrawing effects from the chlorine substituent .

Its biological activity is hypothesized to arise from interactions with microbial enzymes or membrane proteins, a common mechanism observed in structurally related chlorophenols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(4-methylthiophenyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution reaction. In this method, a chlorinated phenol is reacted with a methylthiophenyl compound under specific conditions to yield the desired product. The reaction typically requires a base such as sodium hydroxide or potassium carbonate and is carried out in an organic solvent like dimethyl sulfoxide or dimethylformamide at elevated temperatures.

Industrial Production Methods

On an industrial scale, the production of 2-Chloro-4-(4-methylthiophenyl)phenol may involve the use of continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps such as recrystallization or chromatography to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(4-methylthiophenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the chlorine atom to a hydrogen atom, yielding a dechlorinated product.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Nucleophiles such as sodium azide or potassium thiocyanate in the presence of a base.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Dechlorinated phenols.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Chloro-4-(4-methylthiophenyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific biological targets.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4-methylthiophenyl)phenol involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or receptors, depending on its structure and the functional groups present. The pathways involved may include oxidative stress response, signal transduction, and metabolic processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following tables and analysis highlight key differences between 2-Chloro-4-(4-methylthiophenyl)phenol and analogous compounds, focusing on substitution patterns, reactivity, and biological activity.

Table 1: Structural and Functional Group Comparisons

Compound Name	Substituents	Key Functional Features
2-Chloro-4-(4-methylthiophenyl)phenol	Cl (2-position), 4-methylthiophenyl	Methylthio group enhances lipophilicity and sulfur-based reactivity
2-Chloro-4-(3-methylphenyl)phenol	Cl (2-position), 3-methylphenyl	Methyl group increases steric hindrance; reduced electronic effects compared to –SCH₃
2-Chloro-4-(cyclopropylsulfonyl)phenol	Cl (2-position), cyclopropylsulfonyl	Sulfonyl group (–SO₂–) imparts strong electron-withdrawing effects; higher polarity
4-Chloro-2-fluorophenol	Cl (4-position), F (2-position)	Halogen synergy (Cl/F) enhances antimicrobial potency but reduces thermal stability
2-Chloro-4-nitrophenol	Cl (2-position), NO₂ (4-position)	Nitro group (–NO₂) increases acidity and oxidative reactivity

Key Differentiators:

Substituent Effects: The methylthio group in 2-Chloro-4-(4-methylthiophenyl)phenol offers unique sulfur-mediated reactivity (e.g., nucleophilic substitutions) compared to methyl or sulfonyl groups in analogs. This may enhance its ability to form disulfide bonds in biological systems . Electron-withdrawing vs.

Biological Interactions: Unlike nitro- or sulfonyl-substituted analogs, the methylthio group may reduce cytotoxicity while retaining antimicrobial efficacy, as seen in related thioether-containing phenols .

Thermal and Chemical Stability :

• The methylthiophenyl group likely improves thermal stability compared to nitro- or fluoro-substituted derivatives, which degrade at lower temperatures .